2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride

• Molecular Formula: C6H6BrClN4
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine;hydrochloride
• InChI: InChI=1S/C6H5BrN4.ClH/c7-4-2-10-6-5(11-4)3(8)1-9-6;/h1-2H,8H2,(H,9,10);1H
• InChI Key: OJGOYNCKYSSJTH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=CN=C2N1)Br)N.Cl

Description

2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride is a heterocyclic compound with the molecular formula C6H5BrN4·HCl It is a derivative of pyrrolopyrazine, a class of compounds known for their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride typically involves multi-step reactions. One common method includes the reduction of 2-bromo-7-nitro-5H-pyrrolo[2,3-b]pyrazine using stannous chloride dihydrate in acetic acid, followed by neutralization with sodium hydroxide . The reaction conditions are usually mild, with the reaction being carried out at room temperature.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, ensuring the reactions are carried out under controlled conditions to maintain product purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions.

Common Reagents and Conditions

Substitution: Common reagents include nucleophiles such as amines or thiols.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents such as stannous chloride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives depending on the nucleophile introduced.

Scientific Research Applications

2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: Utilized in the synthesis of dyes and other industrial chemicals.

Mechanism of Action

The exact mechanism of action of 2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride is not fully understood. it is believed to exert its effects by interacting with specific molecular targets, such as enzymes or receptors, thereby modulating various biochemical pathways . Further research is needed to elucidate the precise mechanisms involved.

Comparison with Similar Compounds

Similar Compounds

2-Bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine: Another derivative with similar structural features but different reactivity due to the presence of iodine.

6,7-Dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole derivatives: Known for their potent necroptosis inhibitory activity.

Uniqueness

2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-amine hydrochloride is unique due to its specific substitution pattern and the presence of both bromine and amine groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research applications.